2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(2-ethylphenyl)acetamide

• IUPAC Name: 2-[2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrol-1-yl]-N-(2-ethylphenyl)acetamide
• InChI: InChI=1S/C22H19ClN4O2/c1-2-15-7-3-4-10-18(15)24-20(28)14-27-12-6-11-19(27)22-25-21(26-29-22)16-8-5-9-17(23)13-16/h3-13H,2,14H2,1H3,(H,24,28)
• InChI Key: XVDFHSXXVPLEKO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN2C=CC=C2C3=NC(=NO3)C4=CC(=CC=C4)Cl
• Molecular Formula: C22H19ClN4O2
• Molecular Weight: 406.9 g/mol

Description

The compound contains several functional groups including a 1,2,4-oxadiazole ring, a pyrrole ring, and an acetamide group. Compounds with these functional groups often exhibit a wide range of biological activities.

Synthesis Analysis

While the specific synthesis for this compound isn’t available, similar compounds are often synthesized through cyclocondensation reactions.

Molecular Structure Analysis

The compound’s structure includes an oxadiazole ring, which is a heterocyclic compound. These compounds are often stabilized by π–π interactions between the oxadiazole and phenyl rings.

Scientific Research Applications

Chemical Synthesis and Derivative Studies

The exploration of chemical compounds similar to 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(2-ethylphenyl)acetamide has led to various synthetic methodologies and derivative studies aimed at enhancing biological activity or understanding chemical properties. For instance, a novel synthetic route to 1,3,4-oxadiazole derivatives showing potent α-glucosidase inhibitory potential was developed, indicating the significance of such compounds in medicinal chemistry for potential therapeutic applications (Iftikhar et al., 2019). Additionally, the study of novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives highlighted the role of hydrogen bonding in self-assembly processes and antioxidant activity, showcasing the compound's versatility in coordination chemistry and potential for antioxidant applications (Chkirate et al., 2019).

Photovoltaic and Optical Studies

The investigation into the photovoltaic efficiency and nonlinear optical (NLO) properties of bioactive benzothiazolinone acetamide analogs represents another facet of research. This includes photochemical and thermochemical modeling to assess the suitability of such compounds in dye-sensitized solar cells (DSSCs), revealing their potential in renewable energy technologies (Mary et al., 2020).

Antimicrobial Activity

Synthesis and evaluation of acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores for their antibacterial potentials demonstrate the compound's application in developing new antimicrobials. Such studies are crucial for identifying new drug candidates against resistant bacterial strains (Iqbal et al., 2017).